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Compound of Interest

Compound Name: 2'-Deoxy-L-adenosine

Cat. No.: B085107 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds like 2'-Deoxy-L-adenosine is paramount. This guide provides

immediate, essential safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment. While a specific Safety Data Sheet

(SDS) for 2'-Deoxy-L-adenosine is not readily available, a conservative approach is

recommended, treating it with the same precautions as its close analog, 2'-Deoxyadenosine

monohydrate.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 2'-Deoxy-L-adenosine.[2]

The following table summarizes the required PPE based on established laboratory safety

standards for handling chemical compounds.[2]
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be required for

operations with a high risk of

splashing.[2][3]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

A fully buttoned lab coat

should be worn.[2] Consider a

flame-resistant lab coat if

working with flammable

materials in the same

procedure.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for tears or

punctures before use.[2]

Remove and dispose of gloves

in a designated waste

container immediately after

handling the compound or if

contamination is suspected.[2]

Wash hands thoroughly after

removing gloves.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

May be necessary if handling

the compound as a powder

outside of a chemical fume

hood or in case of poor

ventilation.[2][3] Use should be

based on a risk assessment of

the specific procedure.[2]

Experimental Protocols: Handling and Disposal
Engineering Controls:
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Work in a well-ventilated laboratory.[2][4]

When handling the solid form of 2'-Deoxy-L-adenosine, use a chemical fume hood to

minimize inhalation exposure.[2]

Safe Handling Procedures:

Avoid contact with skin and eyes.[3][4]

Avoid the formation of dust and aerosols.[2][4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in work areas.[5]

Storage:

Keep the container tightly closed in a cool, dry place.[5][6]

Store refrigerated under an inert atmosphere.[3]

Spill Management:

Evacuate the area and alert personnel.[2]

Wear appropriate PPE.[2]

For small spills, carefully sweep or wipe up the material, avoiding dust generation.[2]

Absorb liquid spills with an inert material (e.g., vermiculite, sand).[1]

Collect the contaminated material in a sealed container for disposal.[1][2]

Clean the spill area with an appropriate solvent and decontaminate.[1] All cleanup materials

must be disposed of as hazardous waste.[1]

Disposal Plan: All materials contaminated with 2'-Deoxy-L-adenosine, including unused

product, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), should be

considered chemical waste.[1][2]
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Waste Categorization: Do not mix this waste with non-hazardous trash or other incompatible

waste streams.[1]

Waste Container: Use a designated, leak-proof, and chemically compatible waste container

with a secure screw-on cap.[1]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name "2'-Deoxy-L-adenosine".[1] Include the concentration (if in solution) and an

estimated quantity.[1]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA),

ensuring it is kept closed except when adding waste and has secondary containment.[1]

Pickup: Once the container is full, submit a chemical waste pickup request to your

institution's Environmental Health and Safety (EHS) department.[1] Do not dispose of 2'-
Deoxy-L-adenosine down the drain or in regular trash.[1]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling 2'-Deoxy-L-adenosine,

from preparation to disposal, emphasizing safety checkpoints.
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Caption: Workflow for handling 2'-Deoxy-L-adenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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